![molecular formula CClF3S B1580928 Methanesulfenyl chloride, trifluoro- CAS No. 421-17-0](/img/structure/B1580928.png)
Methanesulfenyl chloride, trifluoro-
Overview
Description
“Methanesulfenyl chloride, trifluoro-” is a chemical compound with the formula CClF3S and a molecular weight of 136.524 . It is also known by other names such as Perfluoromethylsulfenyl chloride, Trifluoromethanesulfenyl chloride, and Trifluoromethylsulfenyl chloride . It is used as a trifluoromethylating agent for the fluoroalkylation of heterocycles, arenes, and heteroarenes .
Molecular Structure Analysis
The molecular structure of “Methanesulfenyl chloride, trifluoro-” can be viewed using Java or Javascript . The IUPAC Standard InChI isInChI=1S/CClF3S/c2-6-1(3,4)5
. Chemical Reactions Analysis
“Methanesulfenyl chloride, trifluoro-” is used as a trifluoromethylating agent for the fluoroalkylation of heterocycles, arenes, and heteroarenes . It is also used as a sulfonating agent for alcohols and a chlorinating agent for carbanions .Physical And Chemical Properties Analysis
“Methanesulfenyl chloride, trifluoro-” has a molecular weight of 136.524 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
1. Reactant in Chemical Reactions
- Methanesulfenyl chloride, including its trifluoro variant, has been frequently used as a reactant in chemical studies. It is particularly noted for its role in addition reactions across carbon-carbon double bonds. This application is significant in the field of organic chemistry, where such reactions are fundamental to synthesizing complex molecules (White, 1969).
2. Synthesis of β-Fluoroalkyl-Methylthioethers
- The electrophilic anti-addition of elements of methanesulfenyl fluoride towards carbon-carbon double bonds has been utilized for synthesizing β-fluoroalkyl-methylthioethers. This synthesis process underscores its importance in creating specific chemical compounds (Haufe et al., 1988).
3. Sulfenyletherification of Unsaturated Alcohols
- Methanesulfenyl chloride is implicated in the sulfenyletherification of unsaturated alcohols. This process, where methanesulfenyl chloride is generated by the reaction of oxalyl chloride with dimethyl sulfoxide, is a facile method for the sulfenyletherification (Gao et al., 2018).
4. Addition to Piperazinediones
- The addition of methanesulfenyl chloride to certain piperazinediones has been studied, highlighting its role in producing Markownikoff products and isomers in organic synthesis (Yoshimura et al., 1974).
5. Spectroscopic Studies
- Methanesulfenyl chloride has been subject to extensive spectroscopic studies, including investigations into its microwave spectra. This research aids in understanding its molecular structure and behavior in various conditions (Guarnieri et al., 1973).
6. Reactions with Silver(II) Fluoride
- The reaction of methanesulfenyl chloride with silver(II) fluoride has been explored, leading to the formation of new compounds. Such studies are pivotal in inorganic chemistry, where reactions of this nature are fundamental for synthesizing new materials (Zaborowski & Shreeve, 1971).
Safety and Hazards
“Methanesulfenyl chloride, trifluoro-” is considered hazardous. It may be corrosive to metals, cause severe skin burns and eye damage, cause respiratory irritation, and may cause an allergic skin reaction. It is fatal if inhaled, toxic if swallowed or in contact with skin . It is also harmful to aquatic life with long-lasting effects .
Mechanism of Action
Target of Action
Methanesulfenyl chloride, trifluoro-, also known as trifluoromethylsulphenyl chloride, is primarily used as a trifluoromethylating agent for the fluoroalkylation of heterocycles, arenes, and heteroarenes . It can also act as a sulfonating agent for alcohols and a chlorinating agent for carbanions .
Mode of Action
As a trifluoromethylating agent, Methanesulfenyl chloride, trifluoro- adds a trifluoromethyl group to its target molecules, altering their chemical properties . When acting as a sulfonating agent, it introduces a sulfonyl group into alcohols . As a chlorinating agent, it can introduce a chlorine atom into carbanions .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methanesulfenyl chloride, trifluoro-. For instance, it is known to react vigorously with water . Therefore, it should be handled and stored in a dry environment. Its reactivity also suggests that it should be stored in a cool place to maintain stability .
properties
IUPAC Name |
trifluoromethyl thiohypochlorite | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CClF3S/c2-6-1(3,4)5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQYLOOVORNJDQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)SCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CClF3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4059962 | |
Record name | Methanesulfenyl chloride, trifluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
421-17-0 | |
Record name | Trifluoromethanesulfenyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=421-17-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanesulfenyl chloride, trifluoro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000421170 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methanesulfenyl chloride, trifluoro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Methanesulfenyl chloride, trifluoro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059962 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trifluoromethanesulphenyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.368 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Trifluoromethanesulfenyl chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V7EVX6QGK4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What types of compounds does trifluoromethylsulphenyl chloride react with, and what are the products?
A1: Trifluoromethylsulphenyl chloride exhibits reactivity towards various functional groups. For instance, it reacts with cyclic β-diketones [], dimethylamino phosphines and arsines [], and trimethylphosphite []. Furthermore, it plays a crucial role in synthesizing diverse heterocyclic systems []. A specific example is its reaction with β-dicarbonyl compounds, leading to the formation of CF3S-substituted esters, anilides of β-keto acids, and their corresponding Schiff bases [].
Q2: Are there any stability concerns regarding the products formed from reactions with trifluoromethylsulphenyl chloride?
A2: Yes, the stability of products derived from reactions with trifluoromethylsulphenyl chloride can vary. Research indicates that while some derivatives, like specific CF3S-substituted esters, anilides of β-keto acids, and their Schiff bases, exhibit stability [], other products might demonstrate different stability profiles. Further investigation is necessary to fully comprehend the stability characteristics of various derivatives across diverse conditions.
Q3: Is there any research highlighting the application of trifluoromethylsulphenyl chloride in synthesizing specific heterocyclic systems?
A3: While specific examples of heterocyclic systems synthesized using trifluoromethylsulphenyl chloride are not detailed within the provided abstracts [, , , ], research indicates its utility in constructing such compounds []. Further investigation into the cited research articles would be required to uncover the specific heterocyclic systems successfully synthesized using this reagent.
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